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Compound of Interest |

Compound Name: 1-Vinylpyrene
CAS No.: 17088-21-0
Cat. No.: B091219
- 7

Executive Summary & Immediate Hazard Profile[1]

[2][3][4]

1-Vinylpyrene is a polycyclic aromatic hydrocarbon (PAH) derivative characterized by a
reactive vinyl group.[1][2][3] Unlike standard stable PAHs (e.g., Pyrene), the vinyl substituent
introduces significant polymerization risks triggered by light, heat, or specific catalytic surfaces.

[3]

Improper disposal does not just risk environmental contamination; it creates a reactive
chemical hazard in your waste stream.[3] If 1-Vinylpyrene polymerizes within a mixed organic
waste container, it can generate heat (exotherm) or form insoluble precipitates that clog
incinerator feed lines, leading to rejection by waste management vendors.[2][3]

Core Hazard Matrix
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Parameter Classification Critical Note
Verify against SDS; often

CAS Number 17088-21-0 confused with 4-vinylpyrene.[1]
[21[3][4]

GHS Signal DANGER

Primary Hazards

Carcinogenicity (Suspected),
Aquatic Toxicity (Acute/Chronic
Cat 1).[1][2][3]

H410: Very toxic to aquatic life
with long-lasting effects.[1][2]

[3]

Reactivity

Photoreactive / Polymerizable

Must be shielded from light.
Can polymerize violently if

concentrated and initiated.[1]

[2]

RCRA Status

Hazardous Waste

Treat as Toxic (T) and Reactive

(R) characteristic waste.[1][2]

Technical Chemical Profile

Understanding the physicochemical properties is the first step to safe disposal.[3] The
hydrophobicity of the pyrene core dictates that aqueous disposal is never acceptable.[3]
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Property Value Operational Implication
High carbon content requires
Molecular Formula CisHi2 high-temperature incineration.
[11[2][3]
] Heavy organic; settles in liquid
Molecular Weight 228.29 g/mol ) )
waste if not dissolved.[1][2][3]
) Do not flush. Use organic
N Soluble in DCM, Toluene, THF. o
Solubility ) solvents for rinsing glassware.
[11[2][3] Insoluble in Water.[3]
[11[2][3]
Fluorescence under UV light
Appearance Pale yellow/green solid indicates contamination.[1][2]
[3]
Store waste in amber glass or
Stability Light Sensitive foil-wrapped containers.[1][2]

[3]

Pre-Disposal Stabilization (The "Expertise" Pillar)[3]

As a Senior Application Scientist, | cannot stress this enough: The "vinyl" group is your primary

operational concern. Standard PAHSs are stable; vinyl-PAHs are not.[1][2][3]

The Risk: If you dispose of 1-vinylpyrene into a general "Non-Halogenated Organic" waste

drum that sits in a warm satellite accumulation area for months, it may undergo radical

polymerization.[1][2][3]

The Protocol:

e Quenching (Optional but Recommended for >1q): If disposing of pure, unreacted monomer

(>19), dilute with a radical scavenger-rich solvent (e.g., reagent grade acetone or ethanol)

before adding to the waste stream.[3] This reduces the probability of bulk polymerization.[3]

e Container Selection:

o Acceptable: Amber Glass (Borosilicate), Teflon (PTFE), Stainless Steel.[3]
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o Prohibited: Low-density polyethylene (LDPE) or standard PVC, which can be permeated
or degraded by the aromatic solvents used to dissolve the pyrene.[1][2][3]

o Photoprotection: All waste containers containing this substance must be amber-colored or
wrapped in aluminum foil.[1][2][3] Label the container: "LIGHT SENSITIVE WASTE."

Waste Segregation & Packaging[2][3]

Effective segregation prevents cross-reactivity. 1-Vinylpyrene must never be mixed with strong
oxidizers (e.g., Nitric Acid, Peroxides), as this can trigger immediate ignition or explosion.[2][3]

Workflow Visualization: Segregation Decision Tree
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CRITICAL WARNING

DO NOT MIX WITH OXIDIZERS
(Nitric Acid, Peroxides)

Start: 1-Vinylpyrene Waste

Physical State?

Solid Waste Liquid Waste
(Pure compound, contaminated gloves/silica) (Mother liquor, reaction mixture)
ZUAE 221 ) £l [FE7 LR, Solvent Composition?
Place in Box for Incineration.
es [0}
Contains Halogens? Non-Halogenated?
(DCM, Chloroform) (Acetone, Toluene, Hexane)

Stream A: Halogenated Organic Waste Stream B: Non-Halogenated Organic Waste

(High BTU Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 1-Vinylpyrene waste streams to ensure compatibility
with incineration facilities.
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Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired pure chemical, contaminated silica gel, filter paper, gloves.[3]

o Containment: Collect solids in a wide-mouth jar (HDPE or Glass) or a 6-mil polyethylene
bag.

o Labeling: Affix a hazardous waste label.
o Constituents: "1-Vinylpyrene, Solid Debris"[1][2][3]
o Hazard Checkbox: Toxic, Carcinogen.[3][5]

e Secondary Containment: Place the sealed bag/jar into the lab's dedicated "Solid Hazardous
Waste" drum.

» Final Disposal: This stream is sent for High-Temperature Incineration (typically >1000°C) to
ensure destruction of the polycyclic ring structure.[1][2][3]

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, rotary evaporator traps.[3]

e Solvent Identification: Determine the primary solvent.[3]
o If Dichloromethane (DCM) or Chloroform: Use the Halogenated waste stream.[3]
o If Acetone, Ethyl Acetate, Toluene: Use the Non-Halogenated waste stream.[3]

» Transfer: Pour into the appropriate carboy using a funnel. Do not overfill. Leave 10%
headspace for expansion.[3]

¢ Rinsing: Triple-rinse the original vessel with a compatible solvent (e.g., Acetone).[1][3] Add
rinsate to the same liquid waste container.
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o Closure: Cap tightly immediately after use to prevent volatile emissions and oxygen ingress
(which promotes polymerization).[3]

Emergency Spill Response

In the event of a spill, speed is essential to prevent the solvent from evaporating and leaving
behind fine, inhalable 1-vinylpyrene dust.[2][3]

Workflow Visualization: Spill Response
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SPILL DETECTED

:

Assess Volume & Form
(Solid vs Liquid)

Don PPE:
Nitrile Gloves (Double), Lab Coat,
Safety Goggles, N95/P100 (if dust)

Spill Type?

Solid Powder Solution/Liquid

Cover with wet paper towels Apply Absorbent Pads
(Prevent Dust) or Vermiculite

Clean Surface with
Acetone/Ethanol

Verify with UV Light
(Check for Fluorescence)

Double Bag All Waste
Label as Hazardous

Click to download full resolution via product page

Figure 2: Step-by-step emergency response protocol for 1-Vinylpyrene spills.
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Critical Note on UV Verification: Because 1-Vinylpyrene is highly fluorescent, use a handheld
long-wave UV lamp (365 nm) to verify that the spill area is clean.[1][2][3] If the surface glows
blue/green, residue remains.[3] Repeat cleaning with acetone until no fluorescence is
observed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091219#1-vinylpyrene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b091219#1-vinylpyrene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091219?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

